Cas no 2171702-36-4 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-ynamido-2-methylpropanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-ynamido-2-methylpropanoic acid
• CAS No: 2171702-36-4
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6422883
• PubChem ID: 165776838
• Update Time: 2025-08-05

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-ynamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-ynamido-2-methylpropanoic acid
• 2171702-36-4
• EN300-1488055
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpent-4-ynamido]-2-methylpropanoic acid

• Inchi： 1S/C25H26N2O5/c1-5-10-21(22(28)27(4)25(2,3)23(29)30)26-24(31)32-15-20-18-13-8-6-11-16(18)17-12-7-9-14-19(17)20/h1,6-9,11-14,20-21H,10,15H2,2-4H3,(H,26,31)(H,29,30)
• InChI Key： FRXBALYSHLWKFH-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#C)C(N(C)C(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-ynamido-2-methylpropanoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-ynamido-2-methylpropanoic Acid (CAS No. 2171702-36-4)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-ynamido-2-methylpropanoic acid, identified by its CAS number 2171702-36-4, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the design of novel therapeutic agents. The intricate structure of this molecule, featuring a combination of functional groups, makes it a subject of intense study for researchers aiming to uncover new pharmacological applications.

The molecular structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-ynamido-2-methylpropanoic acid is characterized by the presence of a fluorenylmethoxycarbonyl group, an amino group, a methylpentynamido moiety, and a 2-methylpropanoic acid side chain. These components contribute to the compound's unique chemical properties and potential biological activities. The fluorenylmethoxycarbonyl group, in particular, is known for its stability and its ability to enhance the solubility and bioavailability of attached molecules, making it a valuable component in drug design.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-ynamido-2-methylpropanoic acid suggests that it may have potential applications in the treatment of conditions such as cancer, inflammation, and neurological disorders. For instance, the presence of an amino group and a nitrile group in the molecule could facilitate interactions with biological targets, such as enzymes and receptors, which are critical for disease progression.

One of the most exciting aspects of this compound is its potential as a building block for more complex drug molecules. The modular nature of its structure allows for modifications at various positions, enabling researchers to tailor its properties to specific therapeutic needs. This flexibility is particularly valuable in medicinal chemistry, where the ability to fine-tune molecular features can significantly impact the efficacy and safety of a drug candidate.

Recent studies have begun to explore the pharmacological potential of related compounds that share structural features with 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-ynamido-2-methylpropanoic acid. For example, researchers have investigated the effects of fluorenylmethoxycarbonyl derivatives on enzyme inhibition and receptor binding. These studies have provided valuable insights into how structural modifications can influence biological activity, paving the way for the development of new therapeutic strategies.

The synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-ynamido-2-methylpropanoic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis and catalytic processes have been employed to construct the necessary functional groups and linkages efficiently. These advancements not only facilitate research but also open up possibilities for large-scale production if needed.

In terms of biological activity, preliminary studies suggest that 2-(trifluoromethyl)benzamide-derived compounds may exhibit potent effects on certain biological pathways. The trifluoromethyl group is known to enhance metabolic stability and binding affinity, which are crucial factors in drug design. While more comprehensive studies are needed to fully understand the pharmacological profile of this compound, these initial findings are encouraging and warrant further investigation.

The potential applications of cas no2171702-derived compounds extend beyond traditional pharmaceuticals. There is growing interest in using such molecules as tools in chemical biology research to probe biological mechanisms at a molecular level. By designing compounds that interact specifically with target proteins or enzymes, researchers can gain insights into cellular processes and develop new diagnostic tools or therapeutic agents.

The role of computational chemistry in studying compounds like cas no217170-derived molecules cannot be overstated. Advanced computational methods allow researchers to predict how these molecules will behave biologically before conducting expensive wet-lab experiments. This approach not only saves time and resources but also helps to prioritize which compounds are most likely to be successful candidates for further development.

In conclusion, 2-(trifluoromethyl)benzamide derivatives represent an exciting area of research with significant potential for advancing our understanding of disease mechanisms and developing new treatments. The compound identified by CAS number 2171701, while still under investigation, shows promise as a versatile tool for both pharmaceutical development and basic scientific inquiry. As research continues to uncover new applications for these molecules, their importance in modern medicine is likely to grow.